(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C15H17F2NOS/c1-20-12-7-10-3-4-11(8-12)18(10)15(19)9-2-5-13(16)14(17)6-9/h2,5-6,10-12H,3-4,7-8H2,1H3
• InChI Key: QAVFPTXOVSMPCQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H17F2NOS
• Molecular Weight: 297.4 g/mol

Description

(3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C15H17F2NOS and its molecular weight is 297.36. The purity is usually 95%.
BenchChem offers high-quality (3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3,4-difluorophenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Transformations and Synthesis

• Research on compounds involving azabicyclo[3.2.1]octane structures and difluorophenyl groups has led to insights into molecular rearrangements under mild conditions, facilitating the synthesis of complex molecules. For example, studies have demonstrated the rearrangement of certain dicyano[7,7-dimethyl-3,4-diazabicyclo[4.1.0]hept-2,4-dien-3-ium-3-yl]methanides in protic solvents, highlighting the versatility of these structures in synthetic chemistry (Riebel et al., 1996).

Antimicrobial Applications

• Investigations into the antimicrobial activity of compounds related to 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives showcase the potential of these chemicals in developing new antimicrobial agents. Specific derivatives have demonstrated good activity against pathogenic bacterial and fungal strains, suggesting a promising avenue for new drug development (Mallesha & Mohana, 2014).

Material Science and Conductivity

• In material science, the synthesis of poly(arylene ether sulfone) derivatives incorporating difluorophenyl-related ketone monomers has been explored. These materials exhibit desirable properties such as good hydroxide conductivity and alkaline stability, making them suitable for applications in fuel cells and other electrochemical devices (Shi et al., 2017).

Photocaging and Controlled Release

• The development of photocaging compounds that can release active agents upon exposure to light involves complex molecules that may include fluorophenyl groups. Such studies are fundamental in creating controlled-release systems for various applications, including drug delivery and the regulation of biological processes (Kennedy et al., 2010).